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Compound of Interest

Compound Name:
1-Chloro-2-

(trichloromethyl)benzene

CAS No.: 31259-91-3

Cat. No.: B7801230 Get Quote

An In-Depth Technical Guide to 2-Chlorobenzotrichloride (CAS No. 2136-89-2)

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Chlorobenzotrichloride, a pivotal

chemical intermediate. Designed for researchers, chemists, and professionals in drug

development and fine chemical synthesis, this document delves into the compound's synthesis,

reactivity, applications, and safety protocols, grounding theoretical knowledge in practical, field-

proven insights.

Core Characteristics and Physicochemical Profile
2-Chlorobenzotrichloride, also known as α,α,α,2-Tetrachlorotoluene, is a tetra-substituted

toluene derivative.[1] Its unique structure, featuring a trichloromethyl group ortho to a chlorine

atom on the benzene ring, imparts specific reactivity that makes it a valuable precursor in multi-

step organic syntheses.[2]

Below is the chemical structure of 2-Chlorobenzotrichloride.

2-Chlorotoluene + 3Cl₂ PCl₅
190-225°C 2-Chlorobenzotrichloride + 3HCl High Yield (85-95%)
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Caption: High-yield synthesis of 2-Chlorobenzotrichloride.

Experimental Protocol: Synthesis via PCl₅ Catalysis [3]

Reactor Setup: Charge a suitable glass reactor equipped with a reflux condenser, a gas

sparge tube, a thermometer, and a mechanical stirrer with 2-chlorotoluene (e.g., 2 moles)

and phosphorus pentachloride (0.5 to 2 wt% based on 2-chlorotoluene).

Heating: Heat the mixture to the optimal reaction temperature, typically between 190°C and

225°C. [3]Temperatures below this range result in impractically long reaction times, while

higher temperatures can lead to undesired by-products. [3]3. Chlorination: Introduce chlorine

gas via the sparge tube at a rate slightly greater than its uptake to ensure a substantial

excess, which drives the reaction to completion.

Monitoring: Monitor the reaction progress by taking aliquots and analyzing them via Gas

Chromatography (GC). The reaction is considered complete when the concentration of

intermediates like 2-chlorobenzal chloride is minimal.

Work-up: Upon completion (typically within 10 hours), cool the mixture and purge with an

inert gas (e.g., nitrogen) to remove excess chlorine and hydrogen chloride.

Purification: The crude product is then purified by vacuum distillation to yield 2-

Chlorobenzotrichloride with a purity of >99%. [4]

Chemical Reactivity and Applications
The synthetic utility of 2-Chlorobenzotrichloride stems from the high reactivity of the

trichloromethyl group, which is an excellent leaving group and readily undergoes nucleophilic

substitution and hydrolysis.

Key Applications
Pharmaceutical Synthesis: Its most prominent application is as a key intermediate in the

synthesis of the broad-spectrum antifungal agent Clotrimazole. [2][5]The trichloromethyl

group is converted into a triphenylmethyl (trityl) cation which then reacts with imidazole.
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Agrochemicals and Dyes: It serves as a precursor to o-chlorobenzoyl chloride through

controlled hydrolysis. [2]o-Chlorobenzoyl chloride is a versatile reagent used in the

manufacturing of various pesticides, herbicides, and dyes. [2][4]* Fluorinated Derivatives:

The chlorine atoms on the side chain can be substituted with fluorine to produce o-

chlorobenzotrifluoride, a valuable intermediate in its own right. [4]
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Caption: Major synthetic pathways utilizing 2-Chlorobenzotrichloride.

Mechanistic Insight: Hydrolysis Reactivity
The hydrolysis of benzotrichlorides is a cornerstone reaction. The rate of this reaction is

significantly influenced by the substituents on the aromatic ring. In 2-Chlorobenzotrichloride,

the ortho-chloro group creates substantial steric hindrance around the benzylic carbon. [6]This

steric congestion impedes the approach of the nucleophile (water), slowing the hydrolysis rate

compared to its isomer, p-chlorobenzotrichloride, where the chloro group is distant and exerts

no steric effect. [6]This differential reactivity is a critical consideration in process development,

influencing reaction times, temperature requirements, and catalyst selection.

Analytical Methodologies
Robust analytical methods are essential for ensuring the purity of 2-Chlorobenzotrichloride,

which is critical for its use in pharmaceutical applications. [2][5] Table 2: Recommended

Analytical Techniques

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-applications-2-chlorobenzotrichloride-qv
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-applications-2-chlorobenzotrichloride-qv
https://eureka.patsnap.com/patent-CN110655442A
https://eureka.patsnap.com/patent-CN110655442A
https://www.benchchem.com/product/b7801230?utm_src=pdf-body-img
https://pdf.benchchem.com/131/Reactivity_comparison_of_o_chlorobenzotrichloride_vs_p_chlorobenzotrichloride.pdf
https://pdf.benchchem.com/131/Reactivity_comparison_of_o_chlorobenzotrichloride_vs_p_chlorobenzotrichloride.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-applications-2-chlorobenzotrichloride-qv
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-2-chlorobenzotrichloride-in-pharmaceutical-synthesis-qv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Purpose Key Parameters

Gas Chromatography (GC)

Purity assessment,

quantification of impurities

(e.g., di-chloro impurity,

isomers). [7]

Column: Capillary column

(e.g., DB-5ms). Detector:

Flame Ionization Detector

(FID) or Mass Spectrometer

(MS). Carrier Gas: Helium or

Hydrogen.

Mass Spectrometry (MS)

Structural confirmation and

identification of unknown

impurities.

Typically coupled with GC

(GC-MS). Analysis of

fragmentation patterns

provides a molecular

fingerprint.

NMR Spectroscopy Structural elucidation.

¹H and ¹³C NMR to confirm the

substitution pattern and the

presence of the -CCl₃ group.

Protocol: Purity Analysis by Gas Chromatography (GC)

Sample Preparation: Prepare a dilute solution of 2-Chlorobenzotrichloride (e.g., 1 mg/mL) in

a suitable solvent like acetone or carbon tetrachloride.

Instrument Setup:

Injector: Set to a temperature of ~250°C.

Oven Program: Start at a low temperature (e.g., 80°C), hold for 1-2 minutes, then ramp at

a controlled rate (e.g., 10-15°C/min) to a final temperature of ~280°C.

Detector (FID): Set to a temperature of ~300°C.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample.

Data Analysis: Integrate the peaks in the resulting chromatogram. Calculate the purity as the

area percentage of the main peak. Identify and quantify impurities based on their retention

times relative to a known standard. [7]
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Safety, Handling, and Toxicology
2-Chlorobenzotrichloride is a hazardous chemical that requires strict safety protocols. It is

classified as corrosive, harmful if swallowed, and a suspected carcinogen. [8][9] Table 3: GHS

Hazard and Precautionary Statements

Type Code Statement

Hazard H302 Harmful if swallowed. [8][9]

H314
Causes severe skin burns and

eye damage. [8]

H351
Suspected of causing cancer.

[8][9]

Precautionary P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay. [8]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection. [8]

[9]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting. [8]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

or shower. [8]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. [8][9]

P405 Store locked up. [9]
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Handling and Storage Protocol
Engineering Controls: Always handle this material within a certified chemical fume hood.

[1]Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of the handling area. [1]* Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield. [1] * Skin

Protection: Wear chemically resistant gloves (e.g., Viton®, nitrile rubber) and appropriate

protective clothing to prevent any skin exposure. [1] * Respiratory Protection: If vapors or

dust may be generated, use a NIOSH/MSHA-approved respirator with an appropriate

cartridge for organic vapors and acid gases. [1]* Storage: Store in a tightly closed

container in a cool, dry, and well-ventilated "Corrosives" area. [1]The material is moisture-

sensitive and will decompose on contact with water or moist air; store protected from

moisture. [1][8]Incompatible materials include strong bases and strong oxidizing agents.

[1]

First Aid Measures
Inhalation: Immediately remove the victim to fresh air. If breathing is difficult, administer

oxygen. Seek immediate medical attention. [1][8]* Skin Contact: Immediately flush skin with

plenty of water for at least 15 minutes while removing contaminated clothing and shoes.

Seek immediate medical attention. [1][8]* Eye Contact: Immediately flush eyes with plenty of

water for at least 30 minutes, occasionally lifting the upper and lower eyelids. Seek

immediate medical attention. [1]* Ingestion: Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth and give 2-4 cupfuls of milk or water. Seek immediate

medical attention. [1][8]

Toxicological Summary
There is limited specific LD50/LC50 data available for 2-Chlorobenzotrichloride. [1]However, it

is known to be corrosive and causes chemical burns to the eyes, skin, and respiratory and

digestive tracts. [1][8]It is also listed as a suspected carcinogen (GHS Category 2), though it is

not listed by IARC, NTP, or ACGIH. [1][9]Chronic exposure effects may be delayed. [1]
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2-Chlorobenzotrichloride (CAS No. 2136-89-2) is a synthetically versatile and commercially

significant chemical intermediate. Its value is firmly established in the production of essential

pharmaceuticals like Clotrimazole and as a precursor for various agrochemicals and dyes. A

thorough understanding of its synthesis, which favors a PCl₅-catalyzed pathway for optimal

yield, and its distinct reactivity, governed by both electronic effects and steric hindrance, is

crucial for its effective and safe utilization. The stringent handling and safety protocols outlined

in this guide are non-negotiable for any laboratory or manufacturing setting, reflecting the

compound's hazardous nature. For the research and drug development professional, 2-

Chlorobenzotrichloride remains a vital building block, demanding both scientific acumen and a

rigorous commitment to safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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